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Compound of Interest

Compound Name:
6-Bromopyridine-2-sulfonyl

chloride

Cat. No.: B1521947 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

emergency procedures for 6-Bromopyridine-2-sulfonyl chloride (CAS No. 912934-77-1). As

a reactive building block in synthetic and medicinal chemistry, a thorough understanding of its

material properties and associated hazards is paramount to ensuring laboratory safety and

experimental integrity. This guide moves beyond a standard Safety Data Sheet (SDS) to

provide causal explanations for safety protocols, grounded in the chemical reactivity of the

sulfonyl chloride functional group.

Core Chemical Identity and Physicochemical
Properties
6-Bromopyridine-2-sulfonyl chloride is a solid, heterocyclic compound utilized in the

synthesis of more complex molecules.[1] Its utility is derived from the reactive sulfonyl chloride

moiety, which allows for the formation of sulfonamides, sulfonates, and other derivatives. The

key physicochemical properties are summarized below.
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Property Value Source

CAS Number 912934-77-1 [1][2]

Molecular Formula C₅H₃BrClNO₂S [1][2]

Molecular Weight 256.51 g/mol [1][2]

IUPAC Name
6-bromopyridine-2-sulfonyl

chloride
[2]

Synonyms
6-bromo-2-pyridinesulfonyl

chloride
[2]

Physical Form Solid [1]

Boiling Point 349.3°C at 760 mmHg [3]

Density ~1.9 g/cm³ [3]

Flash Point 165.1°C [3]

Hazard Analysis: Understanding the Inherent
Reactivity
The primary hazards associated with 6-Bromopyridine-2-sulfonyl chloride stem directly from

the high electrophilicity of the sulfur atom in the sulfonyl chloride group (-SO₂Cl). This group

reacts readily with nucleophiles, including water. This reactivity is the root cause of its

hazardous nature.

GHS Classification:

Pictogram: GHS05 (Corrosion)[1]

Signal Word: Danger[1]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

H302: Harmful if swallowed.[2]
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H335: May cause respiratory irritation.[2]

Expert Analysis of Hazards: The classification "Causes severe skin burns and eye damage"

(H314) is the most critical hazard to understand. Upon contact with moisture, such as

perspiration on the skin or the mucosal surfaces of the eyes and respiratory tract, the sulfonyl

chloride hydrolyzes to form hydrochloric acid (HCl) and the corresponding sulfonic acid. This

reaction is exothermic and the in-situ generation of HCl is what causes immediate and severe

chemical burns. The respiratory irritation (H335) is also a direct consequence of this reactivity

with moisture in the lungs.[2]

Core Safety Protocols & Personal Protective
Equipment (PPE)
A multi-layered approach, prioritizing engineering controls over personal protective equipment,

is essential for mitigating exposure risks.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All handling of 6-Bromopyridine-2-sulfonyl chloride, including

weighing, transfers, and reaction setup, must be performed inside a certified chemical fume

hood to contain dust and potential vapors.[4]

Emergency Equipment: An operational eyewash station and safety shower must be

immediately accessible in the laboratory.[4][5]

Personal Protective Equipment (PPE): The Essential
Barrier
The selection of PPE is not merely a checklist; it is a system designed to protect the user from

the specific hazards of the chemical.

Hand Protection: Wear nitrile or neoprene gloves that are rated for chemical resistance.

Always double-glove when handling the solid or its solutions. Dispose of the outer glove

immediately after the transfer is complete.[5]

Eye and Face Protection: Standard safety glasses are insufficient. Chemical splash goggles

in combination with a full-face shield are required to protect against accidental splashes and
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fine dust.[4][5]

Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned. For

larger quantities, a chemically impervious apron is recommended. Ensure no skin is exposed

between the glove and the sleeve of the lab coat.[5]

PPE Selection Workflow for Corrosive Solids

Start: Prepare to handle
6-Bromopyridine-2-sulfonyl chloride

Is a certified chemical
fume hood available?

Work exclusively inside
the fume hood

 Yes

STOP.
Do not proceed.

 No

Select mandatory PPE

• Chemical Splash Goggles
• Full Face Shield

• Double Nitrile/Neoprene Gloves
• Flame-Resistant Lab Coat

Proceed with handling protocol

Click to download full resolution via product page

Caption: PPE selection workflow for corrosive solids.
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Safe Handling, Storage, and Incompatibility
Step-by-Step Handling Protocol

Preparation: Don all required PPE as outlined in Section 3.2 before entering the fume hood.

Inert Environment: If possible, handle the reagent under an inert atmosphere (e.g., in a

glovebox or using a Schlenk line) to minimize contact with atmospheric moisture.

Weighing: Weigh the solid in a tared, sealed container within the fume hood. Avoid open

weighing on a balance pan.

Transfer: Use a powder funnel for transfers to reaction vessels to minimize dust generation.

Cleaning: Decontaminate spatulas and surfaces immediately after use with a suitable solvent

(e.g., isopropanol followed by water), performing this within the fume hood.

Post-Handling: After completing the work, remove gloves and wash hands thoroughly with

soap and water.[4][6]

Storage Requirements
Proper storage is crucial for maintaining the chemical's purity and preventing hazardous

situations.

Condition: Store in a tightly closed container, preferably under an inert atmosphere (e.g.,

argon or nitrogen).

Temperature: The material should be stored in a freezer at or below -20°C.[1] This minimizes

degradation from both moisture and thermal decomposition.

Location: Store in a designated, locked cabinet for corrosive materials, away from

incompatible substances.

Chemical Incompatibilities
Mixing 6-Bromopyridine-2-sulfonyl chloride with incompatible materials can lead to violent

reactions. Avoid contact with:
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Water/Moisture: Reacts to produce corrosive HCl and HBr gas.[7]

Alcohols & Amines: Reacts violently and exothermically to form sulfonate esters and

sulfonamides, respectively.[7]

Strong Bases (e.g., hydroxides, alkoxides): Can cause rapid and uncontrolled

decomposition.[7]

Strong Oxidizing Agents: Can lead to violent reactions.[7]

Emergency Procedures & First Aid
Immediate and correct response to an exposure or spill is critical.

Emergency Response Decision Tree

Exposure or Spill Event Occurs

Identify Exposure Type

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Spill

Spill

Immediately flush with water
for at least 15 minutes.

Remove contaminated clothing.
Seek immediate medical attention.

Immediately flush eyes with water
for at least 15 minutes.

Hold eyelids open.
Seek immediate medical attention.

Move to fresh air.
If breathing is difficult, give oxygen.
Seek immediate medical attention.

Alert others and evacuate if necessary.
Cover with inert absorbent material

(e.g., vermiculite, sand).
Collect for hazardous waste disposal.

Click to download full resolution via product page
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Caption: Decision tree for emergency response actions.

First Aid Measures
Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult, administer oxygen. Do

not use mouth-to-mouth

resuscitation. Seek immediate

medical attention.

[4][7][8]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with copious

amounts of water for at least

15 minutes. Seek immediate

medical attention.

[4][7][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention

from an ophthalmologist.

[4][7][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. If the person is

conscious, give two glasses of

water to drink. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4][8][9]
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Note for First Responders: Always show this safety data sheet to the attending physician. First

aiders must protect themselves from exposure.[9]

Disposal Considerations
Waste disposal must be handled in accordance with all federal, state, and local regulations.

Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[10]

Contaminated Materials: Any materials used for cleaning spills (e.g., vermiculite, paper

towels) and empty containers must be treated as hazardous waste and disposed of

accordingly. Do not allow the product to enter drains.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Safety & Handling Guide for 6-
Bromopyridine-2-sulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521947#6-bromopyridine-2-sulfonyl-chloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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